1-[4-CHLORO-1-(2-CHLOROBENZYL)-1H-PYRAZOL-3-YL]-1H-1,2,3,4-TETRAAZOLE

• IUPAC Name: 1-[4-chloro-1-[(2-chlorophenyl)methyl]pyrazol-3-yl]tetrazole
• InChI: InChI=1S/C11H8Cl2N6/c12-9-4-2-1-3-8(9)5-18-6-10(13)11(15-18)19-7-14-16-17-19/h1-4,6-7H,5H2
• InChI Key: ATHJLMPYAFGRLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C(=N2)N3C=NN=N3)Cl)Cl
• Molecular Formula: C11H8Cl2N6
• Molecular Weight: 295.12 g/mol

Description

1-[4-CHLORO-1-(2-CHLOROBENZYL)-1H-PYRAZOL-3-YL]-1H-1,2,3,4-TETRAAZOLE is a heterocyclic compound that contains both pyrazole and tetrazole rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-CHLORO-1-(2-CHLOROBENZYL)-1H-PYRAZOL-3-YL]-1H-1,2,3,4-TETRAAZOLE typically involves the reaction of 2-chlorobenzyl chloride with 4-chloro-1H-pyrazole-3-carboxylic acid, followed by cyclization with sodium azide to form the tetrazole ring. The reaction conditions often include the use of solvents such as dimethylformamide (DMF) and catalysts like triethylamine. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction efficiency and yield. The use of automated systems can help in maintaining precise control over reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

1-[4-CHLORO-1-(2-CHLOROBENZYL)-1H-PYRAZOL-3-YL]-1H-1,2,3,4-TETRAAZOLE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chloro substituents, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in DMF for azide substitution.

Major Products

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of azide derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its potential use in the development of new pharmaceuticals, particularly as inhibitors of specific enzymes.

Industry: Utilized in the development of new materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 1-[4-CHLORO-1-(2-CHLOROBENZYL)-1H-PYRAZOL-3-YL]-1H-1,2,3,4-TETRAAZOLE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access and preventing the catalytic process. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-chlorobenzyl)-1H-pyrazole-3-carboxylic acid
• 4-chloro-1H-pyrazole-3-carboxylic acid
• 1-(2-chlorobenzyl)-1H-tetrazole

Uniqueness

1-[4-CHLORO-1-(2-CHLOROBENZYL)-1H-PYRAZOL-3-YL]-1H-1,2,3,4-TETRAAZOLE is unique due to the presence of both pyrazole and tetrazole rings, which confer distinct chemical and biological properties. The combination of these two heterocyclic systems in a single molecule enhances its potential for diverse applications, making it a valuable compound for further research and development.